(3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one

• IUPAC Name: (3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one
• InChI: InChI=1S/C16H12Cl2N2O2/c1-22-19-15-11-4-2-3-5-14(11)20(16(15)21)9-10-6-7-12(17)13(18)8-10/h2-8H,9H2,1H3/b19-15-
• InChI Key: MMAGTPBFUDAEFG-CYVLTUHYSA-N
• Canonical SMILES: CON=C1C2=CC=CC=C2N(C1=O)CC3=CC(=C(C=C3)Cl)Cl
• Isomeric SMILES: CO/N=C\1/C2=CC=CC=C2N(C1=O)CC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C16H12Cl2N2O2
• Molecular Weight: 335.2 g/mol

Description

(3Z)-1-[(3,4-dichlorophenyl)methyl]-3-methoxyiminoindol-2-one, also known as DCMMIO, is a novel synthetic compound with a wide range of potential applications in scientific research. It is a member of the iminoindolone family of compounds and is used as a substrate for enzyme-catalyzed reactions. DCMMIO is also used as a selective inhibitor of the enzyme dihydrofolate reductase (DHFR) in biochemical and physiological studies.

Scientific Research Applications

Environmental Impact Assessment

• Contamination and Toxicity of Chlorophenols in Aquatic Environments: Research by Krijgsheld and Gen (1986) evaluated the environmental impact of chlorophenols, including 2-chlorophenol and 3-chlorophenol, highlighting moderate to high persistence and low bioaccumulation but significant toxicity to aquatic life in certain conditions. This study suggests a potential area of research for related compounds in assessing environmental toxicity and biodegradability (Krijgsheld & Gen, 1986).

Pharmacological Research

• Potential Therapeutic Applications: Sessa, Higbed, and Nutt (2019) explored the pharmacological mechanisms, safety issues, and clinical applications of 3,4-methylenedioxymethamphetamine (MDMA), primarily in the context of MDMA-assisted psychotherapy for PTSD. This review indicates the interest in and potential of certain chemical compounds for therapeutic use, particularly in psychiatric conditions (Sessa, Higbed, & Nutt, 2019).

Organic Chemistry and Material Science

• Advancements in Organic Thermoelectric Materials: Yue and Xu (2012) reviewed the progress in poly(3,4-ethylenedioxythiophene) (PEDOT)-based thermoelectric materials, underlining the significance of organic materials in developing new technologies for energy efficiency. Such research underscores the potential applications of novel organic compounds in material science and engineering (Yue & Jingkun Xu, 2012).